Cas no 893-69-6 (DIPHENYL(ETHYL)SULPHONIUM TETRAFLUOROBORATE, 97)

• Product Name: DIPHENYL(ETHYL)SULPHONIUM TETRAFLUOROBORATE, 97
• CAS No: 893-69-6
• MF: C₁₄H₁₅BF₄S
• MW: 302.138516664505
• MDL: MFCD00031612
• CID: 707368
• PubChem ID: 11109414
• Update Time: 2025-10-28

DIPHENYL(ETHYL)SULPHONIUM TETRAFLUOROBORATE, 97 Chemical and Physical Properties

Names and Identifiers

• DIPHENYL(ETHYL)SULPHONIUM TETRAFLUOROBORATE, 97
• DIPHENYL(ETHYL)SULPHONIUM TETRAFLUOROBORATE
• ethyl(diphenyl)sulfanium,tetrafluoroborate
• OMJIKEGJWFKACN-UHFFFAOYSA-N
• FT-0625243
• MFCD00031612
• AGN-PC-0ABW02
• DIPHENYL(ETHYL)SULFONIUM TETRAFLUOROBORATE
• SY264542
• 893-69-6
• ethyl(diphenyl)sulfonium tetrafluoroborate
• DTXSID10455562
• ethyl(diphenyl)sulfanium;tetrafluoroborate
• AT12857
• ethyldiphenylsulfonium tetrafluoroborate
• SCHEMBL7186170
• BS-52873
• ETHYLDIPHENYLSULFANIUM TETRAFLUOROBORATE

• MDL： MFCD00031612
• Inchi： 1S/C14H15S.BF4/c1-2-15(13-9-5-3-6-10-13)14-11-7-4-8-12-14;2-1(3,4)5/h3-12H,2H2,1H3;/q+1;-1
• InChI Key： OMJIKEGJWFKACN-UHFFFAOYSA-N
• SMILES： [S+](C1C=CC=CC=1)(C1C=CC=CC=1)CC.F[B-](F)(F)F

Computed Properties

• Exact Mass: 302.0923645g/mol
• Monoisotopic Mass: 302.0923645g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 167
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on DIPHENYL(ETHYL)SULPHONIUM TETRAFLUOROBORATE, 97

Research Brief on DIPHENYL(ETHYL)SULPHONIUM TETRAFLUOROBORATE, 97 (CAS: 893-69-6) in Chemical Biology and Pharmaceutical Applications

DIPHENYL(ETHYL)SULPHONIUM TETRAFLUOROBORATE, 97 (CAS: 893-69-6) is a sulfonium-based compound that has garnered significant attention in recent chemical biology and pharmaceutical research due to its unique reactivity and potential applications in organic synthesis and drug development. This research brief synthesizes the latest findings on this compound, focusing on its chemical properties, synthetic utility, and emerging biological applications.

Recent studies have highlighted the role of DIPHENYL(ETHYL)SULPHONIUM TETRAFLUOROBORATE as an efficient reagent for photoredox catalysis and radical reactions. A 2023 publication in the Journal of Organic Chemistry demonstrated its effectiveness in visible-light-mediated C-H functionalization reactions, where it served as both an electron acceptor and radical initiator. The tetrafluoroborate counterion was found to enhance solubility in organic solvents while maintaining stability under reaction conditions.

In pharmaceutical applications, researchers have explored this compound's potential as a precursor for novel sulfonium-containing drug candidates. A 2024 study in ACS Medicinal Chemistry Letters reported its use in developing antimicrobial agents targeting Gram-positive bacteria, with the sulfonium moiety contributing to membrane disruption. The 97% purity grade has been particularly important for reproducible biological testing, as impurities were shown to affect activity in dose-dependent assays.

From a mechanistic perspective, computational chemistry studies published in early 2024 have provided new insights into the compound's electronic structure. Density functional theory (DFT) calculations revealed that the phenyl groups create significant steric hindrance while the ethyl group allows for controlled reactivity - a combination that makes this sulfonium salt particularly useful for selective transformations in complex molecule synthesis.

Ongoing research is investigating scaled-up production methods for DIPHENYL(ETHYL)SULPHONIUM TETRAFLUOROBORATE, 97, with recent advances in electrochemical synthesis showing promise for industrial-scale applications. A patent application filed in Q1 2024 describes an improved purification process that maintains the 97% purity while reducing heavy metal contaminants below pharmacopeial limits.

Safety and handling studies have also progressed, with new data indicating that proper storage at -20°C under argon atmosphere significantly extends the shelf-life of this reagent. The tetrafluoroborate salt demonstrates improved stability compared to other sulfonium salts, though it remains moisture-sensitive and requires handling under inert atmosphere for most synthetic applications.

Future research directions appear to be focusing on three main areas: (1) development of asymmetric variants using chiral auxiliaries, (2) exploration of its use in bioconjugation chemistry for antibody-drug conjugates, and (3) investigation of its potential as a photoactivated prodrug component. Preliminary results from these emerging applications are expected to be published in late 2024.